Cas no 1780089-06-6 (3-amino-6-chloropyridazine-4-carboxylic acid)

• Product Name: 3-amino-6-chloropyridazine-4-carboxylic acid
• CAS No: 1780089-06-6
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• MDL: MFCD28642533
• CID: 4771212
• PubChem ID: 84048819
• Update Time: 2026-02-26

3-amino-6-chloropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloro-pyridazine-4-carboxylic acid
• 3-amino-6-chloropyridazine-4-carboxylic acid
• SB34337

• MDL： MFCD28642533
• Inchi： 1S/C5H4ClN3O2/c6-3-1-2(5(10)11)4(7)9-8-3/h1H,(H2,7,9)(H,10,11)
• InChI Key： XXMQZAKGBFGMMX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(N)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• XLogP3: 0.5
• Topological Polar Surface Area: 89.1

Additional information on 3-amino-6-chloropyridazine-4-carboxylic acid

Introduction to 3-amino-6-chloropyridazine-4-carboxylic acid (CAS No. 1780089-06-6)

3-amino-6-chloropyridazine-4-carboxylic acid, identified by the chemical identifier CAS No. 1780089-06-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the pyridazine class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of both an amino group and a chloro substituent, along with a carboxylic acid functionality, makes it a versatile intermediate for the development of various pharmacologically active molecules.

The structural features of 3-amino-6-chloropyridazine-4-carboxylic acid contribute to its utility in medicinal chemistry. The amino group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives through processes such as acylation, alkylation, or coupling reactions. The chloro substituent at the 6-position can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Additionally, the carboxylic acid moiety at the 4-position offers possibilities for esterification or amidation, expanding its synthetic utility.

In recent years, there has been growing interest in pyridazine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the pyridazine scaffold exhibit potential in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of substituents in 3-amino-6-chloropyridazine-4-carboxylic acid positions it as a valuable building block for designing novel drug candidates.

One of the most compelling aspects of 3-amino-6-chloropyridazine-4-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. By modifying the core pyridazine structure, researchers have been able to develop inhibitors that target specific kinases with high selectivity and potency. For instance, derivatives of 3-amino-6-chloropyridazine-4-carboxylic acid have been explored as inhibitors of tyrosine kinases, which are involved in cell proliferation and survival.

Recent advancements in computational chemistry have further enhanced the utility of 3-amino-6-chloropyridazine-4-carboxylic acid. Molecular modeling techniques allow researchers to predict the binding modes of this compound with target proteins with remarkable accuracy. This has facilitated the rational design of analogs with improved pharmacokinetic properties and reduced toxicity. Additionally, virtual screening methods have been employed to identify new derivatives with enhanced biological activity.

The pharmaceutical industry has also recognized the potential of 3-amino-6-chloropyridazine-4-carboxylic acid as a key intermediate in drug development. Several companies have initiated programs to synthesize and evaluate novel derivatives based on this scaffold. These efforts have led to the discovery of several promising candidates that are currently undergoing preclinical testing. The success of these programs underscores the importance of this compound in modern drug discovery.

Beyond its applications in pharmaceuticals, 3-amino-6-chloropyridazine-4-carboxylic acid has found utility in agrochemical research. Pyridazine derivatives have been investigated as herbicides and fungicides due to their ability to interfere with essential plant enzymes. The structural versatility of this compound allows for the design of derivatives with tailored biological activities against specific pests or pathogens.

In conclusion, 3-amino-6-chloropyridazine-4-carboxylic acid (CAS No. 1780089-06-6) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an ideal candidate for further derivatization and exploration in drug discovery programs. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to remain a cornerstone of modern chemical biology.